Cas no 1805969-97-4 (Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate)

Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both amino and difluoromethyl groups enhances its reactivity, making it a versatile intermediate for constructing complex heterocyclic frameworks. The iodine substituent at the 2-position facilitates further functionalization via cross-coupling reactions, while the ethyl ester group offers stability and synthetic flexibility. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced electronic and steric properties. Its high purity and well-defined structure ensure consistent performance in demanding synthetic applications.
Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate structure
1805969-97-4 structure
Product Name:Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate
CAS No:1805969-97-4
MF:C10H11F2IN2O2
MW:356.107821702957
CID:4855452
Update Time:2025-10-05

Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate
    • Inchi: 1S/C10H11F2IN2O2/c1-2-17-7(16)4-5-3-6(14)10(13)15-8(5)9(11)12/h3,9H,2,4,14H2,1H3
    • InChI Key: FUZYPPJACKRNLQ-UHFFFAOYSA-N
    • SMILES: IC1=C(C=C(C(C(F)F)=N1)CC(=O)OCC)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 269
  • XLogP3: 1.7
  • Topological Polar Surface Area: 65.2

Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029066993-1g
Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate
1805969-97-4 97%
1g
$1,549.60 2022-04-01

Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate Related Literature

Additional information on Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate

Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate (CAS No. 1805969-97-4): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate (CAS No. 1805969-97-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the difluoromethyl and iodo substituents in the molecule adds to its complexity and enhances its pharmacological profile, making it a subject of intense research.

The chemical structure of Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate is characterized by a pyridine ring with an amino group at the 3-position, a difluoromethyl group at the 6-position, and an iodo group at the 2-position. The ester functionality at the 5-position further contributes to its chemical stability and solubility properties. These structural elements collectively influence the compound's reactivity and biological activity, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation, such as the NF-κB pathway. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate has also been investigated for its antiviral activity. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a potential lead compound for antiviral drug discovery.

The anticancer potential of Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate has also been explored. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate could be developed as a novel anticancer agent.

The synthesis of Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate involves several steps, including the formation of the pyridine ring, introduction of the difluoromethyl and iodo substituents, and esterification at the 5-position. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale research and development projects.

In terms of pharmacokinetics, Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate exhibits favorable properties such as good oral bioavailability and moderate plasma protein binding. These characteristics make it suitable for oral administration in preclinical studies and potentially in clinical trials. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic index.

Toxicity studies have shown that Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate has a relatively low toxicity profile at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. Ongoing studies are focused on evaluating its long-term safety and identifying any potential adverse effects.

In conclusion, Ethyl 3-amino-6-(difluoromethyl)-2-iodopyridine-5-acetate (CAS No. 1805969-97-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.

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